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Compound of Interest

Compound Name: ICCB-19 hydrochloride

Cat. No.: B1381050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of ICCB-19 hydrochloride, a TRADD (TNFRSF1A Associated Via Death

Domain) inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and activity

of the compound for reproducible experimental results.

Compound Information
Compound Name: ICCB-19 hydrochloride

CAS Number: 1803605-68-6[1][2][3]

Molecular Formula: C₁₂H₂₂ClN₃OS[1]

Molecular Weight: 291.84 g/mol [1][2][3]

Appearance: White to beige powder

Purity: ≥98% (HPLC)

Mechanism of Action
ICCB-19 hydrochloride is an inhibitor of TRADD, binding to its N-terminal domain and

disrupting its interaction with TRAF2.[1][4] This indirectly inhibits RIPK1 kinase activity.[1][4][5]
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It is also known to be an effective inducer of autophagy.[1][4][5][6] In cellular assays, it has

been shown to inhibit RIPK1-dependent apoptosis and Bortezomib-induced apoptosis with an

IC₅₀ of approximately 1 µM.[1][4] A concentration of 10 µM has been effectively used to

promote autophagy in cells.[1][2][4]

The signaling pathway affected by ICCB-19 hydrochloride is illustrated below.
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Start

1. Weigh ICCB-19 HCl

2. Calculate required
DMSO volume

3. Add DMSO to powder

4. Vortex to dissolve

5. Aliquot stock solution

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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